Cas no 159088-48-9 (L-Arginine,L-valyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-prolyl-L-prolyl-L-arginyl-L-arginyl-)

L-Arginine,L-valyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-prolyl-L-prolyl-L-arginyl-L-arginyl- structure
159088-48-9 structure
Product Name:L-Arginine,L-valyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-prolyl-L-prolyl-L-arginyl-L-arginyl-
CAS No:159088-48-9
MF:C53H91N19O11
MW:1170.4103500843
CID:138494
PubChem ID:444408
Update Time:2025-08-05

L-Arginine,L-valyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-prolyl-L-prolyl-L-arginyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

    • L-Arginine,L-valyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-prolyl-L-prolyl-L-arginyl-L-arginyl-
    • H-VAL-PRO-PRO-PRO-VAL-PRO-PRO-ARG-ARG-ARG-OH
    • Ras Inhibitory Peptide
    • VAL-PRO-PRO-PRO-VAL-PRO-PRO-ARG-ARG-ARG
    • VPPPVPPRRR-NH2
    • Sos SH3 domain inhibitor
    • HSOS (1149-1158) N10 SH3 BINDING DOMAIN
    • DTXSID00332156
    • 159088-48-9
    • CHEMBL2372045
    • AKOS040755814
    • J-009561
    • 1aze
    • CS-0109286
    • HY-P2157
    • DB-230602
    • L-valyl-l-prolyl-l-prolyl-l-prolyl-l-valyl-l-prolyl-l-prolyl-l-arginyl-l-arginyl-l-arginine
    • Inchi: 1S/C53H91N19O11/c1-29(2)39(54)48(80)71-27-11-19-37(71)47(79)70-26-10-18-36(70)45(77)69-25-9-17-35(69)44(76)67-40(30(3)4)49(81)72-28-12-20-38(72)46(78)68-24-8-16-34(68)43(75)65-32(14-6-22-62-52(57)58)41(73)64-31(13-5-21-61-51(55)56)42(74)66-33(50(82)83)15-7-23-63-53(59)60/h29-40H,5-28,54H2,1-4H3,(H,64,73)(H,65,75)(H,66,74)(H,67,76)(H,82,83)(H4,55,56,61)(H4,57,58,62)(H4,59,60,63)/t31-,32-,33-,34-,35-,36-,37-,38-,39-,40-/m0/s1
    • InChI Key: KDEHBKGSNFLJSF-QMAXXTOWSA-N
    • SMILES: O=C([C@@H]1CCCN1C([C@@H]1CCCN1C([C@H](C(C)C)N)=O)=O)N1CCC[C@H]1C(N[C@@H](C(C)C)C(N1CCC[C@H]1C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O)CCC/N=C(\N)/N)=O)CCC/N=C(\N)/N)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 1169.71000
  • Monoisotopic Mass: 1169.715
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 15
  • Hydrogen Bond Acceptor Count: 30
  • Heavy Atom Count: 83
  • Rotatable Bond Count: 40
  • Complexity: 2430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 475A^2
  • XLogP3: -5.4

Experimental Properties

  • PSA: 466.97000
  • LogP: 1.92050

L-Arginine,L-valyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-prolyl-L-prolyl-L-arginyl-L-arginyl- Security Information

  • WGK Germany:3
  • Storage Condition:−20°C

L-Arginine,L-valyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-prolyl-L-prolyl-L-arginyl-L-arginyl- Pricemore >>

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